6-(2-hydroxyethyl)-1,3-dimethyl-5-phenyl-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione

• CAS No.: 848217-05-0
• Molecular Formula: C16H17N3O3
• Molecular Weight: 299.32 g/mol
• IUPAC Name: 6-(2-hydroxyethyl)-1,3-dimethyl-5-phenylpyrrolo[3,4-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C16H17N3O3/c1-17-12-10-19(8-9-20)14(11-6-4-3-5-7-11)13(12)15(21)18(2)16(17)22/h3-7,10,20H,8-9H2,1-2H3
• InChI Key: TTYPOZYUBKXWCZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CN(C(=C2C(=O)N(C1=O)C)C3=CC=CC=C3)CCO

Description

6-(2-hydroxyethyl)-1,3-dimethyl-5-phenyl-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione is a useful research compound. Its molecular formula is C16H17N3O3 and its molecular weight is 299.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Benzoyl-6-(bromomethyl)-1,3-dimethylpyrimidine-2,4(1H,3H)-dione (Intermediate A step 3) (400 mg 1.19 mmol) in EtOH (4 mL) was treated with TEA (0.16 mL, 1.19 mmol) and ethanolamine (72.5 mg, 1.19 mmol). The mixture was heated to 100° C. for 1 h under microwave irradiation. A further portion of ethanolamine (96 μL) was added and heating continued for a further 20 min. The reaction was poured into DCM (75 mL) and water (75 mL). The layers were separated and the aqueous phase extracted with DCM (2×50 mL). The combined organic phases were washed with water (2×50 mL), then passed through a hydrophobic frit. The solvent was removed under reduced pressure affording a pale yellow solid. The solid was triturated in hot EtOH and allowed to cool. The title product was collected by reduced pressure filtration as a white powder.